Cas no 110578-30-8 (Ethanone, 1-(5-pentyl-3-isoxazolyl)-)

• Product Name: Ethanone, 1-(5-pentyl-3-isoxazolyl)-
• CAS No: 110578-30-8
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 1198966
• Update Time: 2024-08-05

Ethanone, 1-(5-pentyl-3-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5-pentyl-3-isoxazolyl)-

• Inchi： 1S/C10H15NO2/c1-3-4-5-6-9-7-10(8(2)12)11-13-9/h7H,3-6H2,1-2H3
• InChI Key： AKXOJVYUXGJFBJ-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=C(CCCCC)ON=1)C

Computed Properties

• Exact Mass: 181.11035

Experimental Properties

• Density: 1.010±0.06 g/cm3(Predicted)
• Boiling Point: 298.1±28.0 °C(Predicted)
• PSA: 43.1
• pka: -5.13±0.50(Predicted)